2-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde

• IUPAC Name: 2-(trifluoromethyl)-1,3-oxazole-4-carbaldehyde
• InChI: InChI=1S/C5H2F3NO2/c6-5(7,8)4-9-3(1-10)2-11-4/h1-2H
• InChI Key: VEAMCEWZUZIDPR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)C(F)(F)F)C=O
• Molecular Formula: C5H2F3NO2
• Molecular Weight: 165.07 g/mol
• CAS RN: 1240598-47-3

Description

The compound “2-(Trifluoromethyl)-1,3-oxazole-4-carbaldehyde” likely contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one nitrogen and one oxygen). The “2-(Trifluoromethyl)” part suggests a trifluoromethyl group (-CF3) attached to the second carbon of the oxazole ring. The “4-carbaldehyde” part indicates the presence of an aldehyde functional group (-CHO) on the fourth carbon of the ring.

Molecular Structure Analysis

The molecular structure would likely show the oxazole ring with the trifluoromethyl group at the 2-position and the aldehyde group at the 4-position. The exact structure would need to be confirmed using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing trifluoromethyl group and the electrophilic carbonyl group of the aldehyde. The oxazole ring is aromatic and relatively stable.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on factors like its molecular structure and functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence properties like polarity and boiling point.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the exact mechanism of action. If this compound were a drug, the trifluoromethyl group could potentially increase its lipophilicity, which could affect its distribution in the body.

Future Directions

Trifluoromethylated compounds are of interest in various fields, including medicinal chemistry and materials science, due to the unique properties imparted by the trifluoromethyl group. Future research could explore the potential applications of this compound in these and other areas.